![molecular formula C16H22N2O2 B7513564 N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide](/img/structure/B7513564.png)
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide, also known as Ro 64-6198, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down anandamide, an endocannabinoid that binds to the CB1 receptor in the brain. By inhibiting FAAH, Ro 64-6198 increases the levels of anandamide in the brain, which has potential therapeutic effects.
Mechanism of Action
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide 64-6198 works by inhibiting FAAH, which increases the levels of anandamide in the brain. Anandamide binds to the CB1 receptor in the brain, which has a variety of effects, including pain relief, reduced anxiety, and improved mood.
Biochemical and physiological effects:
This compound 64-6198 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain in animal models, and to have anxiolytic and antidepressant effects. It has also been shown to improve memory and cognition in animal models.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide 64-6198 has several advantages for lab experiments. It is a selective inhibitor of FAAH, which means that it does not affect other enzymes or receptors in the brain. This makes it a useful tool for studying the effects of anandamide on the CB1 receptor. However, this compound 64-6198 has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. It also has a short half-life, which means that it needs to be administered frequently in order to maintain its effects.
Future Directions
There are several future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide 64-6198. One area of interest is its potential therapeutic effects in conditions such as pain, anxiety, and addiction. Another area of interest is its effects on memory and cognition, and its potential use in treating cognitive disorders such as Alzheimer's disease. Additionally, there is interest in developing more potent and selective inhibitors of FAAH, which could have even greater therapeutic potential.
Synthesis Methods
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide 64-6198 can be synthesized using a multi-step process. The first step involves the reaction of 2,3-dihydro-1H-indene with ethylmagnesium bromide to form 2-ethyl-2,3-dihydro-1H-inden-5-ol. The second step involves the reaction of the indenol with morpholine and triethylamine to form N-(2,3-dihydro-1H-inden-5-yl)morpholine. The final step involves the reaction of the indenylmorpholine with ethyl chloroformate to form this compound 64-6198.
Scientific Research Applications
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide 64-6198 has been studied for its potential therapeutic effects in a variety of conditions, including pain, anxiety, and addiction. It has also been studied for its effects on memory and cognition.
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)-2-ethylmorpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-2-15-11-18(8-9-20-15)16(19)17-14-7-6-12-4-3-5-13(12)10-14/h6-7,10,15H,2-5,8-9,11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSUGTQJXYUJENZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCO1)C(=O)NC2=CC3=C(CCC3)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.